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Introduction

PRL-2915 is a potent and selective antagonist of the human somatostatin subtype 2 receptor
(sst2), a member of the G protein-coupled receptor (GPCR) family. With a high binding affinity,
PRL-2915 serves as a critical tool for investigating the diverse signaling pathways regulated by
sst2 activation. These pathways are implicated in a wide range of physiological processes,
including hormone secretion, cell proliferation, and neurotransmission, making sst2 a significant
target for drug discovery in oncology and endocrinology.

The activation of sst2 by its endogenous ligand, somatostatin, classically leads to the inhibition
of adenylyl cyclase, resulting in decreased intracellular cyclic AMP (CAMP) levels.[1] Beyond
this canonical pathway, sst2 signaling can modulate other critical intracellular cascades,
including the mitogen-activated protein kinase (MAPK/ERK) and phosphoinositide 3-kinase
(PI3K)/Akt pathways. PRL-2915, by selectively blocking these actions at sst2, allows for the
precise dissection of these signaling events and the physiological consequences of their
inhibition.

These application notes provide detailed protocols for utilizing PRL-2915 in key in vitro assays
to study sst2 signaling, including radioligand binding assays, functional cCAMP and phospho-
ERK assays, and an ex vivo functional assay using rat aortic rings.
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Quantitative Data

The following table summarizes the key quantitative parameters of PRL-2915.

Parameter Value Receptor Reference

Ki 12 nM Human sst2 [2][3]

Signaling Pathways and Experimental Workflows

To visualize the mechanisms of action and experimental approaches, the following diagrams
are provided.
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Caption: sst2 Signaling Pathways and Point of Inhibition by PRL-2915.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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